Cas no 255837-19-5 (2-(Di-Tert-Butylphosphino)-2'-Methylbiphenyl)

• Product Name: 2-(Di-Tert-Butylphosphino)-2'-Methylbiphenyl
• CAS No: 255837-19-5
• MF: C₂₁H₂₉P
• MW: 312.428726911545
• MDL: MFCD03453047
• CID: 92565
• PubChem ID: 329761725
• Update Time: 2025-11-02

2-(Di-Tert-Butylphosphino)-2'-Methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-(Di-tert-butylphosphino)-2'-methylbiphenyl
• tBuMePhos
• 2-Di-tert-butylphosphino-2'-methylbiphenyl
• 2-Di-t-butylphosphino-2'-methylbiphenyl, tBuMePhos
• Di-tert-butyl(2'-methyl-[1,1'-biphenyl]-2-yl)phosphine
• ditert-butyl-[2-(2-methylphenyl)phenyl]phosphane
• 2-(DI-T-BUTYLPHOSPHINO)-2'-METHYLBIPHENYL
• 2-(Di-tert-butylphosphino)-2‘-methylbiphenyl
• 2-Di-tert-butylphosphino-2′-Methylbiphenyl
• t-Butyl MePhos
• t-Butyl MePhos tBuMePhos
• di-tert-butyl(2'-methylbiphenyl-2-yl)phosphine
• PHOSPHINE, BIS(1,1-DIMETHYLETHYL)(2'-METHYL[1,1'-BIPHENYL]-2-YL)-
• di-tert-butyl(2'-methylbiphenyl-2-yl)phosphane
• Di-tert-butyl(2'-methyl-[1,1'-biphenyl]-2-yl)phosph
• 2-Di-t-butylphosphino-2'-Methylbiphenyl tBuMePhos
• SCHEMBL196673
• tBuMePhos, 97%
• 255837-19-5
• J-509284
• DI-TERT-BUTYL({2'-METHYL-[1,1'-BIPHENYL]-2-YL})PHOSPHANE
• di-t-butyl(2'-methylbiphenyl-2-yl)phosphine
• 2-Di-tert-butylphosphino-2 inverted exclamation mark -methylbiphenyl
• 2-(Di-t-butylphosphino)-2'-methybiphenyl
• FT-0688118
• CS-W008225
• UJONYAVMBYXBJQ-UHFFFAOYSA-N
• 2-Di-t-butylphosphino-2'-methyl-biphenyl
• bis(1,1-dimethylethyl) (2'-methyl-2-biphenylyl)phosphane
• 2-di-t-butylphosphino-2'-methylbiphenyl
• bis(1,1-dimethylethyl)(2'-methyl-2-biphenylyl)phosphane
• Di-tert-butyl(2'-methyl[1,1'-biphenyl]-2-yl)phosphane
• A857887
• AS-64898
• SY009814
• BCP05524
• C21H29P
• Di-tert-butyl(2'-methyl-[1,1'-biphenyl]-2-yl)phosphine;2-(Di-tert-butylphosphino)-2'-methylbiphenyl
• Y-200023
• BB 0322701
• EN300-7399678
• 2-(di-tert-butylphospino)-2'-methylbiphenyl
• MFCD03453047
• DTXSID30370586
• Not available;2-Di-tert-butylphosphino-2'-methylbiphenyl
• di-tert-butyl(2'-methyl-2-biphenylyl)phosphine
• AMY11680
• AKOS015999751
• STL556779
• BBL102970
• Ditert-butyl-[2-(o-tolyl)phenyl]phosphane
• 2-(Di-Tert-Butylphosphino)-2'-Methylbiphenyl

• MDL： MFCD03453047
• Inchi： 1S/C21H29P/c1-16-12-8-9-13-17(16)18-14-10-11-15-19(18)22(20(2,3)4)21(5,6)7/h8-15H,1-7H3
• InChI Key： UJONYAVMBYXBJQ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1C1C=CC=CC=1C)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 312.20100
• Monoisotopic Mass: 312.200687923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 90-95 °C
• Boiling Point: 408℃ at 760 mmHg
• Flash Point: 211.7℃
• PSA: 13.59000
• LogP: 6.36620
• Solubility: Not determined
• Vapor Pressure: No data available
• Sensitiveness: Air Sensitive

2-(Di-Tert-Butylphosphino)-2'-Methylbiphenyl Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Storage Condition：Argon filled storage
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(Di-Tert-Butylphosphino)-2'-Methylbiphenyl

Comprehensive Guide to 2-(Di-Tert-Butylphosphino)-2'-Methylbiphenyl (CAS No. 255837-19-5): Properties, Applications, and Market Insights

2-(Di-Tert-Butylphosphino)-2'-Methylbiphenyl (CAS No. 255837-19-5) is a highly specialized organophosphorus compound widely recognized for its role in catalytic reactions and ligand chemistry. This compound, often abbreviated as DTBPMB, has gained significant attention in recent years due to its unique structural properties and versatility in cross-coupling reactions, making it a valuable asset in both academic research and industrial applications.

The molecular structure of 2-(Di-Tert-Butylphosphino)-2'-Methylbiphenyl features a biphenyl backbone with a di-tert-butylphosphino group and a methyl substituent at the 2'-position. This configuration enhances its steric bulk and electron-donating capabilities, which are critical for stabilizing metal complexes in palladium-catalyzed reactions. Researchers frequently explore its use in Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and other C-C bond-forming reactions.

In the context of current scientific trends, 2-(Di-Tert-Butylphosphino)-2'-Methylbiphenyl aligns with the growing demand for efficient and sustainable catalysts. With the rise of green chemistry initiatives, chemists are increasingly focusing on ligands that improve reaction yields while minimizing waste. DTBPMB has demonstrated exceptional performance in this regard, often enabling reactions at lower temperatures and with reduced catalyst loadings.

The pharmaceutical industry has shown particular interest in 2-(Di-Tert-Butylphosphino)-2'-Methylbiphenyl due to its utility in synthesizing biologically active molecules. Its ability to facilitate aryl-aryl coupling makes it indispensable for constructing complex heterocyclic frameworks found in many drug candidates. Additionally, its stability under various reaction conditions makes it a preferred choice for high-throughput screening and process chemistry applications.

From a market perspective, the demand for specialty ligands like 2-(Di-Tert-Butylphosphino)-2'-Methylbiphenyl is on the rise. Companies specializing in fine chemicals and custom synthesis are expanding their portfolios to include such high-value compounds. The global shift toward precision medicine and targeted therapies further drives the need for advanced synthetic tools, positioning DTBPMB as a critical component in modern drug discovery pipelines.

For researchers and procurement specialists searching for CAS No. 255837-19-5, common queries include its synthesis methods, handling precautions, and commercial availability. While the compound is not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain its stability. Leading chemical suppliers often provide technical data sheets and certificates of analysis to ensure quality compliance.

In summary, 2-(Di-Tert-Butylphosphino)-2'-Methylbiphenyl (CAS No. 255837-19-5) represents a cutting-edge solution for catalytic challenges in both academic and industrial settings. Its unique properties, combined with the evolving needs of sustainable chemistry and drug development, underscore its importance in the chemical research landscape. As innovation continues, this compound is poised to play an even greater role in advancing molecular synthesis technologies.